Cas no 39524-08-8 (Asperosaponin VI)

Asperosaponin VI Properties

Names and Identifiers

• Akebia saponin D
• Asperosaponin VI
• Hederagenin 3-O-alpha-L-arabinopyranosyl-28-beta-D-glucopyranosyl(1→6)-beta-D-glucopyranoside
• Asperosaponin Ⅵ
• Asperosaponin Ⅵ
• 3-O-(triphenylmethyl)prop-1-yn-3-ol
• Asperosaponin
• 3-O-α-L-arabinopyranosyl hederagenin-28-β-D-glucopyranoside-(1→6)-β-D-glucopyranoside
• ASD
• Leiyemudanoside A
• Tauroside St-G0-1
• CID 131676245
• CID 14284436
• Akebia saponin D(Asperosaponin VI)
• Dipsacaceae saponin
• 3'-Amino-2'-Hydroxy-1,1' biphenyl-3-cAsperosaponin VI
• Asperosaponin VI, 98%, from Dipsacales
• BCP22308
• 39524-08-8
• A-D-glucopyranoside-(1 inverted exclamation marku6)-
• A-D-glucopyranoside
• A-L-arabinopyranosyl hederagenin-28-
• [3,4,5-trihydroxy-6-[[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxymethyl]oxan-2-yl] 9-(hydroxymethyl)-2,2,6a,6b,9,12a-hexamethyl-10-(3,4,5-trihydroxyoxan-2-yl)oxy-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylate
• 3-O-
• Asperosaponin cento
• AsperosaponinVI
• AS-76280
• CHEBI:194124
• AKOS037514555
• [(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-[[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxymethyl]oxan-2-yl] (4aS,6aR,6aS,6bR,8aR,9R,10S,12aR,14bS)-9-(hydroxymethyl)-2,2,6a,6b,9,12a-hexamethyl-10-[(2S,3R,4S,5S)-3,4,5-trihydroxyoxan-2-yl]oxy-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylate
• CHEMBL4521246
• MFCD25371916
• AsperosaponinVI（Akeboside D）
• 3,4,5-Trihydroxy-6-(((3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl)oxy)methyl)oxan-2-yl 9-(hydroxymethyl)-2,2,6a,6b,9,12a-hexamethyl-10-((3,4,5-trihydroxyoxan-2-yl)oxy)-1,2,3,4,4a,5,6,6a,6b,7,8,8a,9,10,11,12,12a,12b,13,14b-icosahydropicene-4a-carboxylic acid
• (2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-({[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}methyl)oxan-2-yl (4aS,6aS,6bR,8aR,9R,10S,12aR,12bR,14bS)-9-(hydroxymethyl)-2,2,6a,6b,9,12a-hexamethyl-10-{[(2S,3R,4S,5S)-3,4,5-trihydroxyoxan-2-yl]oxy}-1,3,4,5,6,7,8,8a,10,11,12,12b,13,14b-tetradecahydropicene-4a-carboxylate
• DA-50750
• ((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(((2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl)oxymethyl)oxan-2-yl) (4aS,6aR,6aS,6bR,8aR,9R,10S,12aR,14bS)-9-(hydroxymethyl)-2,2,6a,6b,9,12a-hexamethyl-10-((2S,3R,4S,5S)-3,4,5-trihydroxyoxan-2-yl)oxy-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylate
• 3,4,5-Trihydroxy-6-({[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}methyl)oxan-2-yl 9-(hydroxymethyl)-2,2,6a,6b,9,12a-hexamethyl-10-[(3,4,5-trihydroxyoxan-2-yl)oxy]-1,2,3,4,4a,5,6,6a,6b,7,8,8a,9,10,11,12,12a,12b,13,14b-icosahydropicene-4a-carboxylic acid
• +Expand

• MDL： MFCD25371916
• InChIKey： CCRXMHCQWYVXTE-HMRSNRLKSA-N
• Inchi： 1S/C47H76O18/c1-42(2)13-15-47(41(59)65-40-37(58)34(55)32(53)26(63-40)20-61-38-36(57)33(54)31(52)25(18-48)62-38)16-14-45(5)22(23(47)17-42)7-8-28-43(3)11-10-29(64-39-35(56)30(51)24(50)19-60-39)44(4,21-49)27(43)9-12-46(28,45)6/h7,23-40,48-58H,8-21H2,1-6H3/t23-,24-,25+,26+,27+,28+,29-,30-,31+,32+,33-,34-,35+,36+,37+,38+,39-,40-,43-,44-,45+,46+,47-/m0/s1
• SMILES： O([C@@]1([H])[C@@]([H])([C@]([H])([C@]([H])(C([H])([H])O1)O[H])O[H])O[H])[C@@]1([H])C([H])([H])C([H])([H])[C@@]2(C([H])([H])[H])[C@@]([H])(C([H])([H])C([H])([H])[C@@]3(C([H])([H])[H])[C@]4(C([H])([H])[H])C([H])([H])C([H])([H])[C@@]5(C(=O)O[C@@]6([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[C@@]7([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O7)O[H])O[H])O[H])O6)O[H])O[H])O[H])C([H])([H])C([H])([H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[C@@]5([H])C4=C([H])C([H])([H])[C@@]32[H])[C@]1(C([H])([H])[H])C([H])([H])O[H]

Computed Properties

• Exact Mass: 928.503166g/mol
• Surface Charge: 0
• XLogP3: 0.8
• Hydrogen Bond Donor Count: 11
• Hydrogen Bond Acceptor Count: 18
• Rotatable Bond Count: 10
• Monoisotopic Mass: 928.503166g/mol
• Monoisotopic Mass: 928.503166g/mol
• Topological Polar Surface Area: 295Ų
• Heavy Atom Count: 65
• Complexity: 1770
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 23
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Molecular Weight: 929.1

Experimental Properties

• LogP: -0.24800
• PSA: 294.98000
• Boiling Point: 990.2±65.0 °C at 760 mmHg
• Melting Point: No data available
• Flash Point: 282.1±27.8 °C
• Solubility: DMSO (Slightly, Sonicated), Methanol (Slightly, Sonicated)
• Color/Form: Powder
• pka: 12.50±0.70(Predicted)
• Optical Activity: [α]/D +13 to +18°, c = 0.5 in methanol
• Density: 1.43

Asperosaponin VI Security Information

• Safety Instruction： 24/25
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Storage Condition：−20°C
• Signal Word：warning

Asperosaponin VI Customs Data

• HS CODE：29389090

Related Categories

• Triterpenoids